N-tert-butyl-2-[2-(4-ethylphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]acetamide

• IUPAC Name: N-tert-butyl-2-[2-(4-ethylphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide
• InChI: InChI=1S/C19H23N5O2/c1-5-13-6-8-14(9-7-13)15-10-16-18(26)23(20-12-24(16)22-15)11-17(25)21-19(2,3)4/h6-10,12H,5,11H2,1-4H3,(H,21,25)
• InChI Key: PHCJQYJGULYEGZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NN3C=NN(C(=O)C3=C2)CC(=O)NC(C)(C)C
• Molecular Formula: C19H23N5O2
• Molecular Weight: 353.4 g/mol

Description

N-tert-butyl-2-[2-(4-ethylphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]acetamide is a useful research compound. Its molecular formula is C19H23N5O2 and its molecular weight is 353.426. The purity is usually 95%.
BenchChem offers high-quality N-tert-butyl-2-[2-(4-ethylphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-tert-butyl-2-[2-(4-ethylphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Reactivity and Synthesis

• The molecule is part of a broader class of compounds that have been studied for their chemical reactivity. For instance, derivatives of 1,2,4-triazines have been synthesized and explored for their potential biological activities. The work by Mironovich et al. (2013) on the reactivity of 7-amino-3-tert-butyl-4-oxo-4,6-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile led to the synthesis of novel compounds with potential pharmacological applications (Mironovich, Kostina, & Podol’nikova, 2013).

• Ivanov et al. (2017) developed new synthetic pathways for halo-substituted pyrazolo[5,1-c][1,2,4]triazines, expanding the chemical toolkit for modifying this class of compounds, which could have implications for designing more effective molecules for various scientific applications (Ivanov, Mironovich, Rodinovskaya, & Shestopalov, 2017).

Potential Biological Activities

• Research into the structure-activity relationships of these compounds has led to insights into their potential as pharmacological agents. For example, Chambers et al. (2004) identified a derivative as a functionally selective inverse agonist at the benzodiazepine site of GABA(A) alpha5 receptors, showcasing the potential cognitive-enhancing properties without the side effects typically associated with nonselective GABA(A) inverse agonists (Chambers et al., 2004).

• The molecule's derivatives have been evaluated for insecticidal activities, as demonstrated by Fadda et al. (2017), who synthesized various heterocycles incorporating a thiadiazole moiety to assess their effectiveness against the cotton leafworm, Spodoptera littoralis, indicating potential applications in agricultural pest control (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).